Cas no 1203401-74-4 (N-(2-{2-methyl-6-(morpholin-4-yl)pyrimidin-4-ylamino}ethyl)furan-2-carboxamide)

• Product Name: N-(2-{2-methyl-6-(morpholin-4-yl)pyrimidin-4-ylamino}ethyl)furan-2-carboxamide
• CAS No: 1203401-74-4
• MF: C₁₆H₂₁N₅O₃
• MW: 331.369642972946
• CID: 6431711
• PubChem ID: 45502718
• Update Time: 2025-06-14

N-(2-{2-methyl-6-(morpholin-4-yl)pyrimidin-4-ylamino}ethyl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{2-methyl-6-(morpholin-4-yl)pyrimidin-4-ylamino}ethyl)furan-2-carboxamide
• N-[2-[(2-methyl-6-morpholin-4-ylpyrimidin-4-yl)amino]ethyl]furan-2-carboxamide
• 1203401-74-4
• VU0649338-1
• N-(2-((2-methyl-6-morpholinopyrimidin-4-yl)amino)ethyl)furan-2-carboxamide
• N-(2-{[2-methyl-6-(morpholin-4-yl)pyrimidin-4-yl]amino}ethyl)furan-2-carboxamide
• F5626-0050
• AKOS024516117

• Inchi： 1S/C16H21N5O3/c1-12-19-14(11-15(20-12)21-6-9-23-10-7-21)17-4-5-18-16(22)13-3-2-8-24-13/h2-3,8,11H,4-7,9-10H2,1H3,(H,18,22)(H,17,19,20)
• InChI Key： IFOMOBIKLGFXBO-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NCCNC1C=C(N2CCOCC2)N=C(C)N=1)=O

Computed Properties

• Exact Mass: 331.16443955g/mol
• Monoisotopic Mass: 331.16443955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 92.5Ų

Additional information on N-(2-{2-methyl-6-(morpholin-4-yl)pyrimidin-4-ylamino}ethyl)furan-2-carboxamide

Comprehensive Overview of N-(2-{2-methyl-6-(morpholin-4-yl)pyrimidin-4-ylamino}ethyl)furan-2-carboxamide (CAS No. 1203401-74-4)

N-(2-{2-methyl-6-(morpholin-4-yl)pyrimidin-4-ylamino}ethyl)furan-2-carboxamide (CAS No. 1203401-74-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their role in drug discovery, particularly in targeting kinase enzymes and modulating cellular signaling pathways. The presence of both morpholine and furan moieties in its structure enhances its solubility and bioavailability, making it a promising candidate for further development.

In recent years, the demand for small-molecule inhibitors and kinase-targeting compounds has surged, driven by advancements in precision medicine and personalized therapies. Researchers are particularly interested in compounds like N-(2-{2-methyl-6-(morpholin-4-yl)pyrimidin-4-ylamino}ethyl)furan-2-carboxamide due to their potential to address unmet medical needs in oncology, inflammation, and metabolic disorders. The compound's CAS No. 1203401-74-4 is frequently searched in scientific databases, reflecting its relevance in contemporary drug development pipelines.

The synthesis of N-(2-{2-methyl-6-(morpholin-4-yl)pyrimidin-4-ylamino}ethyl)furan-2-carboxamide involves multi-step organic reactions, including amide coupling and nucleophilic substitution, to achieve high purity and yield. Its molecular weight and logP value are critical parameters for researchers evaluating its drug-likeness and pharmacokinetic properties. Additionally, the compound's hydrogen-bonding capacity and aromatic stacking interactions contribute to its binding affinity with biological targets, a topic of great interest in computational chemistry and molecular modeling studies.

From an SEO perspective, keywords such as "pyrimidine-based inhibitors," "morpholine derivatives in drug design," and "furan-carboxamide applications" are highly relevant to this compound. These terms align with trending searches in academic and industrial research communities, where there is a growing focus on structure-activity relationships (SAR) and fragment-based drug discovery. By incorporating these keywords, this article aims to provide a resource that bridges the gap between chemical research and practical applications.

Another area of interest is the compound's potential role in targeted cancer therapies. With the rise of kinase inhibitors as a cornerstone of modern oncology, N-(2-{2-methyl-6-(morpholin-4-yl)pyrimidin-4-ylamino}ethyl)furan-2-carboxamide has been explored for its ability to selectively inhibit aberrant signaling pathways. Its mechanism of action and selectivity profile are subjects of ongoing preclinical studies, often discussed in forums and publications focused on translational medicine.

In summary, N-(2-{2-methyl-6-(morpholin-4-yl)pyrimidin-4-ylamino}ethyl)furan-2-carboxamide (CAS No. 1203401-74-4) represents a compelling example of how heterocyclic chemistry contributes to advancing medicinal science. Its combination of morpholine and furan functionalities, along with its pyrimidine core, positions it as a versatile scaffold for future therapeutic innovations. As research continues to uncover its full potential, this compound is likely to remain a focal point in discussions about next-generation drug candidates and rational drug design.